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Introduction
Mitochondrial Ribosomal Protein S10 (MRPS10) is a crucial component of the small 28S

subunit of the mitochondrial ribosome.[1][2][3] Encoded by a nuclear gene, MRPS10 is

synthesized in the cytoplasm and imported into the mitochondria, where it plays a fundamental

role in the translation of mitochondrial DNA-encoded proteins. These proteins are essential for

the proper functioning of the oxidative phosphorylation (OXPHOS) system.[1][2][3] Emerging

evidence has implicated the dysregulation of mitochondrial ribosomal proteins, including

MRPS10, in a variety of human diseases, most notably cancer.[4] This guide provides a

comprehensive analysis of the MRPS10 protein interaction network, detailing its known

interactors, the experimental methodologies used to identify these interactions, and the

signaling pathways in which MRPS10 is involved.

MRPS10 Protein Interaction Network
The interaction network of MRPS10 primarily consists of other mitochondrial ribosomal

proteins, reflecting its integral role in the assembly and function of the mitoribosome. Interaction
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data has been compiled from various databases, including STRING, BioGRID, and IntAct,

which aggregate information from numerous experimental studies.[5][6][7][8][9][10][11][12][13]

[14][15][16][17]

The STRING database reveals a high-confidence interaction network for MRPS10, with

prominent interactors being other components of the small and large mitochondrial ribosomal

subunits.[5][18] These interactions are supported by evidence from co-purification, co-

crystallization, yeast two-hybrid assays, and genetic interaction screens.[5]

Table 1: Known Protein Interactors of MRPS10
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Interacting Protein Description
Method of
Detection

Confidence Score
(STRING)

MRPS35

Mitochondrial

Ribosomal Protein

S35

Affinity Capture-MS,

Co-fractionation
0.999

MRPS7
Mitochondrial

Ribosomal Protein S7

Affinity Capture-MS,

Co-fractionation
0.999

MRPS9
Mitochondrial

Ribosomal Protein S9

Affinity Capture-MS,

Co-fractionation
0.999

MRPS5
Mitochondrial

Ribosomal Protein S5

Affinity Capture-MS,

Co-fractionation
0.999

MRPS11

Mitochondrial

Ribosomal Protein

S11

Affinity Capture-MS,

Co-fractionation
0.999

DAP3 (MRPS29)
Death Associated

Protein 3

Affinity Capture-MS,

Co-fractionation
0.999

MRPS2
Mitochondrial

Ribosomal Protein S2

Affinity Capture-MS,

Co-fractionation
0.999

MRPS16

Mitochondrial

Ribosomal Protein

S16

Affinity Capture-MS,

Co-fractionation
0.999

MRPS15

Mitochondrial

Ribosomal Protein

S15

Affinity Capture-MS,

Co-fractionation
0.999

MRPL19

Mitochondrial

Ribosomal Protein

L19

Affinity Capture-MS,

Co-fractionation
0.998

Note: Confidence scores from the STRING database are a measure of the likelihood of an

interaction, with higher scores indicating stronger evidence.
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Quantitative Data on MRPS10 Expression in Cancer
Quantitative analysis of MRPS10 expression, particularly in the context of cancer, provides

valuable insights into its potential role in tumorigenesis and as a biomarker. The Human Protein

Atlas offers a comprehensive overview of MRPS10 protein and RNA expression levels across

various cancer types, primarily utilizing data from The Cancer Genome Atlas (TCGA) and

immunohistochemistry.[19]

Table 2: MRPS10 Protein Expression in Various Cancers (Data from The Human Protein Atlas)

Cancer Type

Protein Expression Level
(Percentage of Patients
with High/Medium
Staining)

RNA Expression (FPKM) -
Tumor vs. Normal

Breast Cancer
High/Medium in a majority of

cases

Significantly upregulated in

tumor tissue

Lung Cancer
Moderate staining in a subset

of cases
Upregulated in tumor tissue

Colorectal Cancer
Moderate staining in a subset

of cases
Upregulated in tumor tissue

Prostate Cancer Low to moderate staining Upregulated in tumor tissue

Liver Cancer Moderate to strong staining Upregulated in tumor tissue

Pancreatic Cancer
Moderate staining in some

cases
Upregulated in tumor tissue

Thyroid Cancer
Moderate staining in some

cases
Upregulated in tumor tissue

FPKM: Fragments Per Kilobase of transcript per Million mapped reads. Data is a summary of

trends observed in The Human Protein Atlas and underlying TCGA data.[19][20]

A study analyzing TCGA data for breast cancer found that the expression of several

mitochondrial ribosomal proteins, including those interacting with MRPS10, was significantly
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upregulated in tumor tissues compared to normal tissues.[21] Furthermore, higher transcription

levels of some MRPs were correlated with a worse prognosis.[21]

Experimental Protocols for Interaction Analysis
The identification and validation of MRPS10 protein interactions have been achieved through a

variety of experimental techniques. Below are detailed methodologies for the key experiments

cited in the interaction databases.

Co-immunoprecipitation (Co-IP) followed by Mass
Spectrometry (MS)
Co-IP is a widely used technique to identify in vivo protein-protein interactions.

Experimental Workflow:

Cell Lysis
(Non-denaturing buffer)

Pre-clearing
(with beads)

Incubation
(with anti-MRPS10 antibody)

Immunoprecipitation
(with Protein A/G beads)

Washing Steps
(to remove non-specific binders)

Elution of
Protein Complex SDS-PAGE Mass Spectrometry

(LC-MS/MS) Data Analysis

Click to download full resolution via product page

Co-immunoprecipitation followed by Mass Spectrometry Workflow.

Detailed Methodology:

Cell Lysis: Cells are lysed in a non-denaturing buffer (e.g., RIPA buffer without SDS)

containing protease and phosphatase inhibitors to maintain protein integrity and interactions.

[22][23][24]

Pre-clearing: The cell lysate is incubated with Protein A/G beads to remove proteins that

non-specifically bind to the beads.[22]

Incubation with Antibody: The pre-cleared lysate is incubated with a primary antibody specific

for MRPS10 to allow the formation of antibody-antigen complexes.[23]

Immunoprecipitation: Protein A/G beads are added to the lysate to capture the antibody-

MRPS10 complexes.[24]
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Washing: The beads are washed several times with lysis buffer to remove non-specifically

bound proteins.[23]

Elution: The bound proteins are eluted from the beads, typically using a low-pH buffer or

SDS-PAGE sample buffer.

SDS-PAGE and Mass Spectrometry: The eluted proteins are separated by SDS-PAGE, and

the protein bands are excised, digested (e.g., with trypsin), and analyzed by liquid

chromatography-tandem mass spectrometry (LC-MS/MS) to identify the interacting partners.

[25][26][27]

GST Pull-Down Assay
The GST pull-down assay is an in vitro method used to confirm binary protein-protein

interactions.

Experimental Workflow:

Expression and Purification
of GST-MRPS10

Immobilization on
Glutathione Beads

Incubation with
Prey Protein Lysate Washing Steps Elution of

Interacting Proteins
Analysis

(e.g., Western Blot)

Click to download full resolution via product page

GST Pull-Down Assay Workflow.

Detailed Methodology:

Expression and Purification of GST-MRPS10: The MRPS10 gene is cloned into a GST-fusion

vector and expressed in E. coli. The GST-MRPS10 fusion protein is then purified from the

bacterial lysate using glutathione-sepharose beads.[28][29][30][31]

Immobilization: The purified GST-MRPS10 is immobilized on glutathione-sepharose beads.

Incubation: The immobilized GST-MRPS10 is incubated with a cell lysate containing the

potential interacting "prey" protein. A control with GST alone is run in parallel.[28][29]

Washing: The beads are washed to remove non-specific binders.[30]
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Elution: The interacting proteins are eluted from the beads.

Analysis: The eluted proteins are analyzed by SDS-PAGE and Western blotting using an

antibody against the prey protein to confirm the interaction.[31]

Yeast Two-Hybrid (Y2H) Screening
The Y2H system is a genetic method to identify binary protein-protein interactions in vivo.

Logical Relationship:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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